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Compound of Interest

Compound Name:
7-(Difluoromethyl)-1-

naphthaldehyde

Cat. No.: B11896042 Get Quote

This technical guide provides a comprehensive overview of 1-Naphthaldehyde, a key aromatic

aldehyde used in various chemical syntheses and research applications.

I. Chemical and Physical Properties
1-Naphthaldehyde is a pale yellow liquid with a distinct almond-like odor. Below is a summary

of its key quantitative properties.
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Property Value Reference

CAS Number 66-77-3

Molecular Formula C₁₁H₈O

Molecular Weight 156.18 g/mol

Appearance
Clear yellow to yellow-brown

liquid

Boiling Point 291.6 °C at 760 mmHg

Melting Point 1-2 °C

Density 1.15 g/cm³

Refractive Index
1.6500 to 1.6540 (20°C, 589

nm)

Solubility
Insoluble in water; soluble in

organic solvents

II. Synthesis and Experimental Protocols
A common method for the synthesis of 1-Naphthaldehyde is the oxidation of 1-

naphthylmethanol.

Experimental Protocol: Oxidation of 1-Naphthylmethanol

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 1-naphthylmethanol in a suitable organic solvent such as

dichloromethane.

Oxidizing Agent: Slowly add an oxidizing agent, for example, pyridinium chlorochromate

(PCC), to the solution while stirring at room temperature.

Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11896042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup: Once the reaction is complete, filter the mixture through a pad of silica gel to

remove the chromium salts.

Purification: Evaporate the solvent under reduced pressure. The resulting crude product can

be further purified by vacuum distillation or column chromatography on silica gel using a

hexane/ethyl acetate solvent system.

Characterization: Confirm the identity and purity of the 1-Naphthaldehyde product using

techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

III. Applications in Research and Drug Development
1-Naphthaldehyde serves as a versatile building block in organic synthesis, particularly in the

preparation of more complex molecules with potential biological activity.

Synthesis of Schiff Bases: It readily reacts with primary amines to form Schiff bases (imines),

which are important intermediates in the synthesis of various heterocyclic compounds and

have been investigated for their antimicrobial, antifungal, and anticancer activities.

Fluorescent Probes: The naphthalene moiety is inherently fluorescent. Derivatives of 1-

naphthaldehyde are utilized in the design of fluorescent probes for the detection of ions and

biomolecules.

Precursor to Pharmaceuticals: It is a precursor in the synthesis of various pharmaceutical

compounds, including potential enzyme inhibitors and receptor antagonists.

IV. Logical Workflow for Synthesis and Application
The following diagram illustrates the general workflow from the synthesis of 1-Naphthaldehyde

to its potential applications in drug discovery.
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Workflow for 1-Naphthaldehyde Synthesis and Application
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Caption: Synthesis and application workflow of 1-Naphthaldehyde.
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[https://www.benchchem.com/product/b11896042#7-difluoromethyl-1-naphthaldehyde-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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